Cas no 2137593-18-9 (1H-Indene-1-sulfonamide, 2,3-dihydro-N-methyl-)

• Product Name: 1H-Indene-1-sulfonamide, 2,3-dihydro-N-methyl-
• CAS No: 2137593-18-9
• MF: C₁₀H₁₃NO₂S
• MW: 211.28072142601
• CID: 5287446
• Update Time: 2025-09-23

1H-Indene-1-sulfonamide, 2,3-dihydro-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-1-sulfonamide, 2,3-dihydro-N-methyl-

• Inchi： 1S/C10H13NO2S/c1-11-14(12,13)10-7-6-8-4-2-3-5-9(8)10/h2-5,10-11H,6-7H2,1H3
• InChI Key： VPMBIOFGPKCCLH-UHFFFAOYSA-N
• SMILES： C1(S(NC)(=O)=O)C2=C(C=CC=C2)CC1

Additional information on 1H-Indene-1-sulfonamide, 2,3-dihydro-N-methyl-

Comprehensive Overview of 1H-Indene-1-sulfonamide, 2,3-dihydro-N-methyl- (CAS No. 2137593-18-9)

The compound 1H-Indene-1-sulfonamide, 2,3-dihydro-N-methyl- (CAS No. 2137593-18-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a sulfonamide group attached to a 2,3-dihydro-1H-indene core, makes it a valuable intermediate for drug discovery and development. Researchers are particularly interested in its potential applications due to its bioactive properties and structural versatility.

In recent years, the demand for sulfonamide derivatives has surged, driven by their role in designing enzyme inhibitors and therapeutic agents. The 1H-Indene-1-sulfonamide framework, in particular, is being explored for its ability to modulate biological pathways, making it a hot topic in medicinal chemistry. Scientists are investigating its interactions with protein targets, which could lead to breakthroughs in treating various conditions.

One of the most frequently searched questions about this compound revolves around its synthesis methods and purity standards. Laboratories worldwide are optimizing protocols to produce high-purity 1H-Indene-1-sulfonamide derivatives, ensuring consistency for research and industrial applications. Additionally, its solubility and stability under different conditions are critical factors being studied to enhance its utility.

The 2,3-dihydro-N-methyl modification in this compound adds another layer of complexity, influencing its pharmacokinetic properties. This feature is often discussed in forums and academic circles, as it impacts the molecule's bioavailability and metabolic pathways. Researchers are also comparing it to similar indene-based sulfonamides to identify superior candidates for further development.

From an industrial perspective, CAS No. 2137593-18-9 is gaining traction as a building block for advanced materials. Its incorporation into polymeric systems and catalysts is being explored, highlighting its versatility beyond pharmaceuticals. This dual applicability makes it a compelling subject for both academic and commercial research.

Environmental and safety profiles of 1H-Indene-1-sulfonamide derivatives are another area of interest. With growing emphasis on green chemistry, scientists are evaluating eco-friendly synthesis routes and degradation mechanisms to minimize ecological impact. These efforts align with global trends toward sustainable chemical practices.

In summary, 1H-Indene-1-sulfonamide, 2,3-dihydro-N-methyl- (CAS No. 2137593-18-9) stands out as a multifaceted compound with promising applications in drug discovery, material science, and beyond. Its structural features and functional groups continue to inspire innovative research, addressing both scientific curiosity and practical challenges in modern chemistry.